Cas no 19358-03-3 (Ethanone,1-(1,3-dioxolan-2-yl)-)

• Product name: Ethanone,1-(1,3-dioxolan-2-yl)-
• CAS No: 19358-03-3
• MF: C₅H₈O₃
• MW: 116.11522
• CID: 123513
• PubChem ID: 12289998

Ethanone,1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-dioxolan-2-yl)-
• 1-(1,3-Dioxolan-2-yl)ethanone
• Ethanone, 1-(1,3-dioxolan-2-yl)- (9CI)
• 1-(1,3-dioxolan-2-yl)ethan-1-one
• AKOS006295795
• SCHEMBL12670017
• MFCD06208993
• 19358-03-3
• Ethanone, 1-(1,3-dioxolan-2-yl)-

• Inchi： InChI=1S/C5H8O3/c1-4(6)5-7-2-3-8-5/h5H,2-3H2,1H3
• InChI Key： XEEVZYJHSSNNDI-UHFFFAOYSA-N
• SMILES： O1CCOC1C(=O)C

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 35.53